Cas no 408335-62-6 (Phenol,2-methoxy-6-methyl-4-nitro-)

• Product Name: Phenol,2-methoxy-6-methyl-4-nitro-
• CAS No: 408335-62-6
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 326179
• Update Time: 2024-01-28

Phenol,2-methoxy-6-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-methoxy-6-methyl-4-nitro-
• Phenol, 2-methoxy-6-methyl-4-nitro- (9CI)
• 2-methoxy-6-methyl-4-nitrophenol

• Inchi： 1S/C8H9NO4/c1-5-3-6(9(11)12)4-7(13-2)8(5)10/h3-4,10H,1-2H3
• InChI Key： WNJLQISFTXLCRT-UHFFFAOYSA-N
• SMILES： C1(O)=C(C)C=C([N+]([O-])=O)C=C1OC

Computed Properties

• Exact Mass: 183.053
• Monoisotopic Mass: 183.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.3A^2